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Compound of Interest

Compound Name: 3-lodo-4-methylpyridine

Cat. No.: B110743

An In-depth Technical Guide to 3-lodo-4-
methylpyridine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 3-lodo-4-methylpyridine, a key intermediate in pharmaceutical and
agrochemical research. The information is tailored for researchers, scientists, and
professionals involved in drug development and synthetic chemistry.

Core Properties

3-lodo-4-methylpyridine, also known as 3-iodo-4-picoline, is a halogenated pyridine
derivative. Its molecular structure, incorporating an iodine atom and a methyl group on the
pyridine ring, makes it a versatile reagent in organic synthesis.

Below is a summary of its key molecular and physical properties:
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Property Value Citations
Molecular Formula CesHsIN [L1121[31[4115]
Molecular Weight 219.02 g/mol [1][2][5][6]
IUPAC Name 3-iodo-4-methylpyridine [4]
Synonyms 3-lodo-4-picoline [1114]

CAS Number 38749-96-1 [1][2]14]
Boiling Point 240.3°C at 760 mmHg [6]

Synthetic Applications

3-lodo-4-methylpyridine is a valuable building block in the synthesis of more complex
molecules. Its reactivity, particularly in cross-coupling reactions, allows for the formation of new
carbon-carbon and carbon-heteroatom bonds. This makes it a crucial intermediate in the
development of bioactive compounds.

One of its noted applications is as a reactant in the preparation of 7a-heteroarylhexahydro-1H-
pyrrolizines, which are being investigated as modulators of cholinergic synaptic transmission[2].
Furthermore, it is utilized in the synthesis of kinase inhibitors and other medicinal agents, as
well as in the design of novel pesticides and herbicides[6].

The general workflow for the utilization of 3-lodo-4-methylpyridine in synthetic chemistry often
involves its reaction with other molecules through metal-catalyzed cross-coupling reactions to
form more complex structures.
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Coupling Partner Catalyst and Conditions

iAoy (e.g., boronic acid, amine, alkyne) (e.g., Palladium catalyst, base, solvent)

Cross-Coupling Reaction
(e.g., Suzuki, Buchwald-Hartwig, Sonogashira)

Functionalized Pyridine Derivative
(e.g., Biaryl, N-Aryl, Alkynyl Pyridine)

Further Synthetic Steps

Target Molecule
(e.g., Pharmaceutical, Agrochemical)

Click to download full resolution via product page

A generalized workflow for the application of 3-lodo-4-methylpyridine in cross-coupling
reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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